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Compound of Interest

Compound Name: Zonisamide-13C6

Cat. No.: B15577666 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Zonisamide-13C6, a compound recognized for its

potential health hazards. Adherence to these procedures is critical for ensuring personnel

safety and regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals handling this substance in a laboratory setting.

Zonisamide is classified as a hazardous drug by the National Institute for Occupational Safety

and Health (NIOSH) due to its reproductive toxicity.[1][2][3] Consequently, Zonisamide-13C6,

as an isotopically labeled form, must be managed with special handling and disposal

precautions to minimize exposure and prevent environmental contamination. While not

specifically listed as a hazardous waste under the Resource Conservation and Recovery Act

(RCRA), it is best practice to manage its disposal as a non-RCRA hazardous pharmaceutical

waste.[4][5][6]

Hazard and Safety Information Summary
A thorough understanding of the hazards associated with Zonisamide-13C6 is the foundation

of safe handling and disposal. The following table summarizes key safety data.
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Hazard Classification Description
Personal Protective
Equipment (PPE)

OSHA Hazard Communication Hazardous

Standard laboratory PPE

including safety glasses, lab

coat, and gloves.

GHS Classification
Reproductive Toxicity

(Suspected)

Double gloving is

recommended when handling

the pure substance or

concentrated solutions.

NIOSH Hazardous Drug Reproductive Hazard

Use of a certified chemical

fume hood is required when

handling powders or creating

solutions.

Step-by-Step Disposal Protocol for Zonisamide-
13C6
The following protocol outlines the required steps for the safe disposal of Zonisamide-13C6
from a laboratory setting. This procedure is designed to comply with general safety guidelines

for non-RCRA hazardous pharmaceutical waste.

1. Segregation of Waste:

Immediately upon generation, segregate all Zonisamide-13C6 waste from general

laboratory waste and other chemical waste streams.

This includes unused or expired pure compounds, contaminated labware (e.g., vials, pipette

tips, gloves), and solutions containing Zonisamide-13C6.

2. Waste Container Selection and Labeling:

Use a designated, leak-proof, and clearly labeled waste container for all Zonisamide-13C6
waste.

The container should be made of a material compatible with the waste.
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The label must clearly state "Hazardous Pharmaceutical Waste for Incineration" and

"Zonisamide-13C6 Waste". Include the date of waste accumulation.

3. Accumulation of Waste:

Store the waste container in a designated, secure area within the laboratory, away from

incompatible materials.

Keep the container closed at all times except when adding waste.

4. Disposal of Empty Containers:

Empty containers that held pure Zonisamide-13C6 should be triple-rinsed with a suitable

solvent.

The rinsate must be collected and disposed of as Zonisamide-13C6 waste.

After triple-rinsing, the defaced container may be disposed of as regular laboratory glass or

plastic waste, in accordance with institutional policies.

5. Final Disposal:

Once the waste container is full, arrange for its disposal through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.

Do not dispose of Zonisamide-13C6 waste down the drain or in the regular trash.[7]

The recommended final disposal method for non-RCRA hazardous pharmaceutical waste is

incineration at a permitted facility.[4][5][6]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Zonisamide-13C6.
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Zonisamide-13C6 Waste Generated

Is it a RCRA Hazardous Waste?

Treat as Non-RCRA
Hazardous Pharmaceutical Waste

 No (Not P- or U-listed)

Segregate Waste

Label Container:
'Hazardous Pharmaceutical Waste for Incineration'

Accumulate in a Secure Area

Contact EHS for Pickup and Incineration

Click to download full resolution via product page

Zonisamide-13C6 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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